Cas no 1185320-27-7 (5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide)

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide is a heterocyclic compound featuring a 1,2,4-oxadiazole core functionalized with a hydroxymethyl group at the 5-position and a carboxamide group at the 3-position. This structure imparts versatility in synthetic and medicinal chemistry applications, particularly as a building block for the development of biologically active molecules. The hydroxymethyl group enhances solubility and provides a reactive site for further derivatization, while the carboxamide moiety contributes to hydrogen-bonding interactions, making it valuable in drug design. Its stability and functional group compatibility render it suitable for use in peptide mimetics, enzyme inhibitors, and other pharmacologically relevant compounds. The compound is typically handled under standard laboratory conditions.
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide structure
1185320-27-7 structure
Product Name:5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
CAS No:1185320-27-7
MF:C4H5N3O3
MW:143.100800275803
MDL:MFCD12827477
CID:1078310
PubChem ID:45791199
Update Time:2025-05-22

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
    • AK-56344
    • Ambcb4032857
    • FT-0683551
    • I14-30967
    • MolPort-008-154-131
    • LS-03851
    • ALBB-012324
    • 1185320-27-7
    • MFCD12827477
    • AKOS005173597
    • CS-0329398
    • DTXSID60672464
    • 1,2,4-oxadiazole-3-carboxamide, 5-(hydroxymethyl)-
    • MDL: MFCD12827477
    • Inchi: 1S/C4H5N3O3/c5-3(9)4-6-2(1-8)10-7-4/h8H,1H2,(H2,5,9)
    • InChI Key: QKFBZCPFXZFMIP-UHFFFAOYSA-N
    • SMILES: O1C(CO)=NC(C(N)=O)=N1

Computed Properties

  • Exact Mass: 143.03309103g/mol
  • Monoisotopic Mass: 143.03309103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 102Ų

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide Security Information

  • HazardClass:IRRITANT

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H947753-50mg
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7
50mg
$ 50.00 2022-06-04
TRC
H947753-100mg
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7
100mg
$ 65.00 2022-06-04
TRC
H947753-500mg
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7
500mg
$ 80.00 2022-06-04
abcr
AB266321-1 g
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7
1g
€122.60 2022-09-01
abcr
AB266321-5 g
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7
5g
€343.40 2022-09-01
abcr
AB266321-10 g
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7
10g
€527.40 2022-09-01
abcr
AB266321-25 g
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7
25g
€646.10 2022-03-03
Chemenu
CM487989-1g
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7 95%
1g
$352 2023-02-18
Matrix Scientific
062678-500mg
5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide
1185320-27-7
500mg
$315.00 2023-09-10
eNovation Chemicals LLC
Y1254317-5g
1,2,4-oxadiazole-3-carboxamide, 5-(hydroxymethyl)-
1185320-27-7 95%
5g
$315 2024-06-07

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide Related Literature

Additional information on 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide (CAS 1185320-27-7): A Versatile Heterocyclic Compound with Emerging Applications

The 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide (CAS 1185320-27-7) represents an intriguing heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This oxadiazole derivative features a unique molecular architecture combining a hydroxymethyl group with a carboxamide functionality on the 1,2,4-oxadiazole ring system, creating multiple sites for chemical modification and biological interaction.

Recent studies highlight the compound's potential as a pharmacophore building block in drug discovery programs. The 1,2,4-oxadiazole scaffold is known for its metabolic stability and ability to participate in hydrogen bonding, making 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide particularly valuable for designing novel bioactive molecules. Researchers are exploring its applications in developing enzyme inhibitors and receptor modulators, especially in areas like metabolic disorders and neurological conditions.

The synthetic versatility of CAS 1185320-27-7 allows for numerous derivatization pathways. The hydroxymethyl group can be readily converted to various esters, ethers, or other functional groups, while the carboxamide moiety offers opportunities for further structural elaboration. This flexibility makes the compound a valuable intermediate in medicinal chemistry, particularly for creating structure-activity relationship (SAR) libraries.

Beyond pharmaceutical applications, 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide has shown promise in materials science. Its heterocyclic core contributes to thermal stability, while the polar functional groups enhance solubility in various solvents. These properties make it potentially useful in developing advanced polymers, coordination complexes, and functional materials with specific electronic or optical characteristics.

Current market trends indicate growing demand for specialty heterocyclic compounds like CAS 1185320-27-7. The global focus on personalized medicine and targeted therapies has increased the need for novel chemical scaffolds that can serve as platforms for drug development. Additionally, the compound's potential in agrochemical research and material innovation expands its commercial viability across multiple industries.

Analytical characterization of 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile varies significantly with pH and solvent polarity, an important consideration for formulation development.

From a regulatory perspective, CAS 1185320-27-7 currently falls into the category of research chemicals with no significant restrictions in most jurisdictions. However, researchers should always verify local regulations before handling or transporting the material. Proper laboratory practices including the use of personal protective equipment are recommended when working with this compound.

The future outlook for 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide appears promising, with several research groups investigating its potential in bioconjugation chemistry and prodrug design. The compound's ability to serve as a versatile synthon in organic synthesis continues to attract interest from both academic and industrial researchers seeking novel chemical entities for various applications.

For researchers considering CAS 1185320-27-7 for their projects, several key factors should be evaluated: purity requirements, synthetic accessibility of desired derivatives, and compatibility with intended biological or material systems. The compound's relatively straightforward synthesis from commercially available starting materials makes it accessible for most synthetic chemistry laboratories.

In conclusion, 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxamide represents an important addition to the toolbox of heterocyclic chemistry. Its unique structural features and functional group arrangement offer multiple avenues for chemical modification and biological evaluation. As research into oxadiazole derivatives continues to expand, this particular compound is likely to play an increasingly significant role in both pharmaceutical development and materials innovation.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd